![molecular formula C7H4Cl2O2 B195198 2,4-Dichlorobenzoic acid CAS No. 50-84-0](/img/structure/B195198.png)
2,4-Dichlorobenzoic acid
Overview
Description
2,4-Dichlorobenzoic acid is a chlorobenzoic acid that is benzoic acid in which the ring hydrogens at positions 2 and 4 are substituted by chloro groups . It is a degradation product of chlorfenvinphos in water treated by photo-fenton driven by solar irradiation .
Synthesis Analysis
Good quality single crystals of organic nonlinear optical material l-proline this compound (LPDCBA) were synthesized and grown by slow evaporation technique .Molecular Structure Analysis
The molecular structure of this compound can be found in various databases such as the NIST Chemistry WebBook .Chemical Reactions Analysis
This compound was found to be electroreduced to its free radical ion after receiving an electron. Then the 2,4-DCBA free radical took off two chloride ions and produced the benzoic acid free radical .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found in various databases such as PubChem .Scientific Research Applications
Toxicity and Mutagenicity Analysis : Research has shown that 2,4-Dichlorophenoxyacetic acid, a related compound, is widely used in agricultural and urban activities, leading to concerns about its toxicity and mutagenicity. The studies suggest a focus on molecular biology, particularly gene expression, and the assessment of exposure in human or other vertebrate bioindicators, along with pesticide degradation studies (Zuanazzi, Ghisi, & Oliveira, 2020).
Synthesis Methods : Research on the synthesis of 2,4-Dichlorobenzoic Acid includes methods such as air oxidation of 2,4-dichlorotoluene in the presence of Co-Mn salts complex catalysts, offering environmental protection advantages (Yu You-zu, 2001). Another synthesis method involves hydrolysis of 2,4-dichlorobenzonitrile, obtained by ammoxidation of 2,4-dichlorotoluene (Sun Xu, 2001).
Release from Silicone Tubing : A study found that this compound can be released from silicone tubes when in contact with natural soil and rainwater. This compound is likely a transformation product from bis(2,4-dichlorobenzoyl)peroxide used in silicone rubber production (N⊘mberg & Sflrensen, 1990).
Purification Method : An efficient purification method for this compound has been developed, involving the formation of an α-methylbenzylamine salt to reduce levels of positional isomer impurities (Ley & Yates, 2008).
Biological Evaluation as Antimicrobial Agents : this compound derivatives were evaluated as antimicrobial agents through in vitro, QSAR, and molecular docking studies, revealing their potential in controlling microbial strains (Thakral & Singh, 2019).
Environmental Impact and Remediation : 2,4-Dichlorophenoxyacetic acid, a similar compound, is known for its toxicity and water contamination potential. Studies have focused on developing efficient methods for its removal from contaminated water sources (EvyAliceAbigail et al., 2017).
Phytoremediation Enhancement : Bacterial endophytes have been used to enhance the phytoremediation of 2,4-dichlorophenoxyacetic acid in soil, demonstrating the potential of using bacterial endophytes to reduce toxic herbicide residues in crop plants (Germaine et al., 2006).
Mechanism of Action
- Role : It induces uncontrolled growth and eventually leads to the death of susceptible plants. Unlike grasses (such as cereals, lawn turf, and grassland), most broadleaf weeds are affected by 2,4-DCBA .
Target of Action
Mode of Action
Safety and Hazards
2,4-Dichlorobenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has Acute oral toxicity, Skin Corrosion/Irritation, Serious Eye Damage/Eye Irritation, Specific target organ toxicity (single exposure) with Target Organs being the Respiratory system .
Biochemical Analysis
Biochemical Properties
The exact biochemical properties of 2,4-Dichlorobenzoic acid are not fully understood. It is known to be involved in various biochemical reactions. It is a degradation product of certain compounds in water treated by photo-fenton driven by solar irradiation
Cellular Effects
It has been observed that the growth of most plants is inhibited by adding this compound
Molecular Mechanism
It is known to interact with the mitochondrial redox chain
Temporal Effects in Laboratory Settings
It is known to be stable and incompatible with strong oxidizing agents
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. It has been observed to have moderate acute toxicity in mammals
Metabolic Pathways
It is known to be a metabolite in soil, surface water, sediment, and groundwater
Transport and Distribution
properties
IUPAC Name |
2,4-dichlorobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATCRIUVQKHMXSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2O2 | |
Record name | 2,4-DICHLOROBENZOIC ACID | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID0024977 | |
Record name | 2,4-Dichlorobenzoic acid | |
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Molecular Weight |
191.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2,4-dichlorobenzoic acid is a white to slightly yellowish powder. (NTP, 1992) | |
Record name | 2,4-DICHLOROBENZOIC ACID | |
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Boiling Point |
Sublimes (NTP, 1992) | |
Record name | 2,4-DICHLOROBENZOIC ACID | |
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Solubility |
less than 1 mg/mL at 66 °F (NTP, 1992) | |
Record name | 2,4-DICHLOROBENZOIC ACID | |
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CAS RN |
50-84-0 | |
Record name | 2,4-DICHLOROBENZOIC ACID | |
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Record name | 2,4-Dichlorobenzoic acid | |
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Record name | 2,4-Dichlorobenzoic acid | |
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Record name | 2,4-DICHLOROBENZOIC ACID | |
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Record name | Benzoic acid, 2,4-dichloro- | |
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Record name | 2,4-Dichlorobenzoic acid | |
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Record name | 2,4-dichlorobenzoic acid | |
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Record name | 2,4-DICHLOROBENZOIC ACID | |
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Melting Point |
315 to 320 °F (NTP, 1992) | |
Record name | 2,4-DICHLOROBENZOIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20144 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2,4-Dichlorobenzoic acid?
A1: The molecular formula of this compound is C7H4Cl2O2, and its molecular weight is 191.01 g/mol.
Q2: How can this compound be identified spectroscopically?
A2: this compound can be characterized using various spectroscopic techniques. Infrared (IR) spectroscopy reveals characteristic peaks for carboxylic acid and aromatic C-Cl bonds. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the hydrogen and carbon atoms in the molecule, confirming its structure.
Q3: What is the solubility of this compound in different solvents?
A3: The solubility of this compound varies depending on the solvent and temperature. It shows increasing solubility in ethanol with rising temperature. []
Q4: How does the stability of this compound change under different conditions?
A4: The stability of this compound can be influenced by factors like temperature, pH, and the presence of other chemicals. Research on silicone rubber products highlighted the potential for 2,4-DCBA, a decomposition product of peroxide catalysts, to contaminate finished elastomers. The amount of contamination varies depending on the curing conditions. []
Q5: Are there any known compatibility issues with this compound in specific applications?
A5: Yes, research indicates potential compatibility issues. For instance, this compound was identified as a component of crystalline deposits found on museum artifacts stored in new display cases. These deposits, formed through reactions with a UV-light stabilizer, highlight the potential for 2,4-DCBA to interact with other materials. []
Q6: Does this compound exhibit any catalytic properties?
A6: While not a catalyst itself, this compound is a product of certain catalytic reactions. For example, it can be generated during the decomposition of Bis(2,4-dichlorobenzoyl)peroxide, a catalyst used in silicone rubber production. []
Q7: What are the primary applications of this compound?
A7: this compound serves as an important intermediate in various chemical syntheses. It was crucial in the production of the antimalarial drug atebrin. [] It is also utilized in the preparation of lobenzarit disodium, a pharmaceutical compound. [] Additionally, this compound is a precursor in the synthesis of novel anthranilic diamide derivatives, which exhibit promising insecticidal activity. []
Q8: Have any computational studies been conducted on this compound?
A8: Yes, computational chemistry techniques, including QSAR modeling and molecular docking simulations, have been used to study this compound. These studies provide insights into its antimicrobial potential and interactions with biological targets. []
Q9: How do structural modifications to this compound affect its biological activity?
A9: Research on 2,4-dichlorophenoxyacetic acid, a structurally related compound, demonstrated inhibition of auxin-regulated type-III tobacco glutathione S-transferases. This inhibition was dependent on the presence of chlorine atoms, as non-chlorinated analogs showed no effect. [, ] The study on pyronaridine analogs further underscores the impact of structural modifications on antimalarial activity. []
Q10: What are the environmental concerns associated with this compound?
A10: this compound is considered an environmental contaminant. Studies have detected its presence in river sediments, highlighting its persistence and potential for bioaccumulation. [] The identification of polychlorinated biphenyl carboxylic acids, structurally similar to 2,4-DCBA, as constituents of chromophoric dissolved organic matter in seawater raises concerns about their ecological impact and potential toxicity. [, ]
Q11: How is this compound degraded in the environment?
A11: Microbial degradation plays a significant role in the environmental fate of this compound. Research has shown that anaerobic enrichment cultures can reductively dechlorinate chlorinated benzoic acids, including 2,4-DCBA. This process, often stimulated by the presence of benzoate or volatile organic acids, contributes to the breakdown of 2,4-DCBA in anaerobic environments. []
Q12: What analytical techniques are used to detect and quantify this compound?
A12: Several analytical methods are employed for the detection and quantification of this compound in various matrices. Gas chromatography coupled with mass spectrometry (GC/MS) is widely used for its analysis, especially after derivatization to enhance volatility. [] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity for quantifying 2,4-DCBA and its metabolites in complex samples like plant and animal tissues. []
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